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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508

This technical guide provides a comprehensive overview of the structural and physicochemical
properties of trans-7-Methyl-3-octene, geared towards researchers, scientists, and
professionals in drug development. The information is compiled from various public chemical
databases and scientific literature.

Core Structural and Identifying Information

trans-7-Methyl-3-octene is an unsaturated hydrocarbon with a single double bond in the trans
configuration. Its core structural and identifying information is summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11826508?utm_src=pdf-interest
https://www.benchchem.com/product/b11826508?utm_src=pdf-body
https://www.benchchem.com/product/b11826508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CoHis [1112113114]

Molecular Weight 126.24 g/mol [1][5]

IUPAC Name (3E)-7-methyloct-3-ene [4]
trans-7-Methyl-3-octene, (E)-7-

Synonyms [4]
Methyl-3-octene

CAS Number 86668-33-9 [31[4]
InChl=1S/C9H18/c1-4-5-6-7-8-

InChl 9(2)3/h5-6,9H,4,7-8H2,1- [1][2]
3H3/b6-5+
PVWWZQTXWUTHQT-

InChIKey (2]
AATRIKPKSA-N

SMILES CCcC=CcCcc(C)C [6]

Physicochemical Properties

A summary of the key physicochemical properties of trans-7-Methyl-3-octene is presented in

the following table. These properties are a mix of experimental and computed values from

various sources.

Property Value Unit Source

Boiling Point 140.3 °C at 760 mmHg [4]

Density 0.737 g/cm3 [4]

Refractive Index 1.425 [4]

Flash Point 27.8 °C [4]

Vapor Pressure 7.7 mmHg at 25°C [4]

LogP (Octanol-Water

Partition Coefficient) 39 )
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Spectroscopic and Chromatographic Data

Spectroscopic and chromatographic data are crucial for the identification and characterization
of chemical compounds. Below is a summary of available data for trans-7-Methyl-3-octene.

Data Type Key Information Source

Electron ionization mass
Mass Spectrometry (GC-MS) ) [1112]
spectrum available.

Gas-phase IR spectrum

Infrared (IR) Spectroscopy ] [7]
available.

13C Nuclear Magnetic 13C NMR Spectrum is available 5]

Resonance (NMR) in spectral databases.

Kovats Retention Index (non-
Gas Chromatography [1][5]
polar column): 894.1 - 897

Experimental Protocols

Detailed experimental protocols for the synthesis of trans-7-Methyl-3-octene are not readily
available in the public domain. General synthetic strategies for creating trans-alkenes, such as
the Wittig reaction with a stabilized ylide or alkyne reduction using sodium in liquid ammonia,
could potentially be adapted for its synthesis. However, specific reaction conditions, purification
methods, and yields for this particular compound are not documented in the searched
literature.

Similarly, while spectroscopic data are available in databases, the detailed experimental
conditions for acquiring these spectra (e.g., sample preparation, instrument parameters) are
not fully described.

Logical Relationship of Available Information

The following diagram illustrates the hierarchical relationship of the structural and property
information available for trans-7-Methyl-3-octene.
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Click to download full resolution via product page

Caption: Hierarchical structure of information for trans-7-Methyl-3-octene.

Signaling Pathways and Biological Activity

Currently, there is no information available in the surveyed scientific literature to suggest that
trans-7-Methyl-3-octene is involved in any specific biological signaling pathways or possesses
significant, well-characterized biological activity. Therefore, a diagrammatic representation of
signaling pathways is not applicable at this time. Further research would be required to
investigate any potential biological roles of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to trans-7-Methyl-3-
octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11826508#trans-7-methyl-3-octene-structural-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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